5-(Prop-1-yn-1-yl)picolinic acid
Cat. No. B8485416
M. Wt: 161.16 g/mol
InChI Key: QBCZWGZFKBRANW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09085576B2
Procedure details
To a solution of methyl 5-(prop-1-yn-1-yl)picolinate (0.18 g, 1.05 mmol) in tetrahydrofuran (3.48 ml) was added sodium hydroxide 1.0 N solution (1.05 mL, 1.045 mmol, Sigma). The reaction was stirred for 1.5 hours at room temperature. Hydrogen chloride (4.0M solution in 1,4-dioxane; 0.26 ml, 1.05 mmol, Sigma Aldrich) was added and the reaction stirred for an additional 10 minutes. The reaction was concentrated in vacuo to provide 5-(prop-1-yn-1-yl)picolinic acid as a light yellow solid. The material was used without further purification assuming theoretical yield. MS m/z [M+H]+=162.1. Calculated from C9H7NO2: 161.157
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[CH:5]=[CH:6][C:7]([C:10]([O:12]C)=[O:11])=[N:8][CH:9]=1)#[C:2][CH3:3].[OH-].[Na+].Cl>O1CCCC1>[C:1]([C:4]1[CH:5]=[CH:6][C:7]([C:10]([OH:12])=[O:11])=[N:8][CH:9]=1)#[C:2][CH3:3] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.18 g
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Type
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reactant
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Smiles
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C(#CC)C=1C=CC(=NC1)C(=O)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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3.48 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0.26 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for 1.5 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the reaction stirred for an additional 10 minutes
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Duration
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10 min
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction was concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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Type
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product
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Smiles
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C(#CC)C=1C=CC(=NC1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
